Cas no 2225142-39-0 (2-(4-bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride)

• Product Name: 2-(4-bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride
• CAS No: 2225142-39-0
• MF: C₅H₈BrClN₄
• MW: 239.500818252563
• CID: 5213455
• PubChem ID: 137951348
• Update Time: 2025-05-19

2-(4-bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-1H-pyrazol-1-yl)acetimidamide hydrochloride
• 2-(4-bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride
• 2-(4-bromopyrazol-1-yl)ethanimidamide;hydrochloride
• starbld0010240
• Z3186456023

• Inchi： 1S/C5H7BrN4.ClH/c6-4-1-9-10(2-4)3-5(7)8;/h1-2H,3H2,(H3,7,8);1H
• InChI Key： QAQBXFBPEPMHIJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(=N)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 67.7

Additional information on 2-(4-bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride

2-(4-Bromo-1H-Pyrazol-1-yl)ethanimidamide Hydrochloride: A Comprehensive Overview

2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride (CAS No. 2225142-39-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of cancer and other diseases.

The molecular structure of 2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride is composed of a pyrazole ring substituted with a bromine atom and an ethanimidamide group, which is further derivatized with a hydrochloride salt. The presence of the bromine atom and the pyrazole ring imparts specific chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the multifaceted biological activities of 2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride. One of the key areas of interest is its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis.

The pharmacokinetic profile of 2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride has been extensively studied to understand its behavior in biological systems. Data from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver, with metabolites being excreted via both renal and hepatic routes.

Safety assessments have also been conducted to evaluate the potential toxicity of 2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride. Acute and chronic toxicity studies in animal models have shown that this compound is generally well-tolerated at therapeutic doses. However, higher doses can lead to mild side effects such as gastrointestinal discomfort and transient changes in liver enzymes. These findings suggest that careful dose optimization will be essential for its clinical development.

The clinical development of 2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride is currently underway, with several Phase I and II clinical trials being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects in patients with advanced solid tumors. Further clinical studies are planned to explore its potential in other disease indications.

In conclusion, 2-(4-Bromo-1H-pyrazol-1-yl)ethanimidamide hydrochloride (CAS No. 2225142-39-0) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the ongoing efforts to discover and develop effective treatments for cancer, inflammatory diseases, and other conditions. Continued research and clinical evaluation will be crucial to fully realize its potential as a therapeutic agent.